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An In-depth Technical Guide to 2-[2-(3-
Methoxyphenyl)ethyl]phenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[2-(3-Methoxyphenyl)ethyl]phenol is a key chemical intermediate, recognized primarily for

its role in the synthesis of Sarpogrelate hydrochloride.[1] Sarpogrelate is a potent and selective

5-HT2A receptor antagonist, utilized as an antiplatelet agent.[1] This technical guide provides a

comprehensive overview of the physical and chemical properties, synthesis, and purification of

2-[2-(3-Methoxyphenyl)ethyl]phenol. While direct biological activities and signaling pathways

of this specific intermediate are not extensively documented in publicly available literature, this

guide will also touch upon the known activities of structurally related compounds to provide a

contextual understanding for further research.

Core Physical and Chemical Properties
2-[2-(3-Methoxyphenyl)ethyl]phenol is an organic compound that can present as a colorless

or light red oily liquid, or as a white solid.[2]
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Table 1: Physical and Chemical Properties of 2-[2-(3-
Methoxyphenyl)ethyl]phenol

Property Value Reference

CAS Number 167145-13-3 [1]

Molecular Formula C₁₅H₁₆O₂ [1]

Molecular Weight 228.29 g/mol [1]

Appearance
Colorless or light red oily liquid;

White solid
[2]

Melting Point 45.0 to 49.0 °C [1]

Boiling Point 347.6 ± 22.0 °C (Predicted) [1]

Density 1.111 ± 0.06 g/cm³ (Predicted) [1]

pKa 10.30 ± 0.30 (Predicted) [1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[1]

Spectral Data
¹³C NMR
A reference provides the following chemical shifts for 2-[2-(3-Methoxyphenyl)ethyl]phenol in
CDCl₃, with the solvent peak at 77.0 ppm serving as the internal standard.

Table 2: ¹³C NMR Spectral Data of 2-[2-(3-
Methoxyphenyl)ethyl]phenol
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Chemical Shift (ppm)

157.18

153.53

137.44

133.06

128.99

128.81

127.80

126.19

126.11

118.00

109.25

65.77

35.73

31.25

28.96

28.90

25.81

(Data sourced from a supporting information document and may represent a closely related

structure, used here as a reference.)[3]

Experimental Protocols
The synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol is a critical step in the production of

Sarpogrelate. Various synthetic routes have been reported in patent literature. Below is a
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generalized experimental protocol based on a common synthetic pathway involving a Wittig-

type reaction followed by hydrogenation.

Synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol
This synthesis can be conceptualized as a two-stage process: the formation of an intermediate,

1-benzyloxy-2-[2-(3-methoxyphenyl)vinyl]benzene, followed by its hydrogenation to yield the

final product.
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Synthesis Workflow for 2-[2-(3-Methoxyphenyl)ethyl]phenol

Stage 1: Wittig-type Reaction

Stage 2: Hydrogenation and Purification

m-Methoxychlorobenzene

Reflux Reaction

Triethyl phosphite

Reflux Reaction

o-Phenylmethoxybenzaldehyde Ethanol

1-benzyloxy-2-[2-(3-methoxyphenyl)vinyl]benzene (wet product)

Wet Intermediate

Hydrogenation (15 atm)

Methanol (80%) 5% Palladium on Carbon

Filtration

Solvent Recovery

Cooling and Layer Separation

Addition of Petroleum Ether

Crystallization (-2 to 0 °C)

Filtration and Vacuum Drying

2-[2-(3-Methoxyphenyl)ethyl]phenol (purity >99.5%)

Click to download full resolution via product page
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A generalized workflow for the synthesis and purification of 2-[2-(3-
Methoxyphenyl)ethyl]phenol.

Stage 1: Synthesis of 1-benzyloxy-2-[2-(3-methoxyphenyl)vinyl]benzene

In a reaction vessel, 100g of m-methoxychlorobenzene is added to 300ml of triethyl

phosphite.

The mixture is heated to reflux and maintained for 1.5 hours.

After the reaction is complete, triethyl phosphite is recovered under reduced pressure.

To the remaining raffinate, 136g of o-phenylmethoxybenzaldehyde and 400ml of absolute

ethanol are added.

The new mixture is refluxed for 8 hours.

Following the reaction, the solvent is recovered, and ice water is added with stirring.

The resulting precipitate is filtered to obtain the wet product of 1-benzyloxy-2-[2-(3-

methoxyphenyl)vinyl]benzene.[4]

Stage 2: Synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol

The wet product from the previous stage is placed in 500ml of 80% methanol.

6g of 5% palladium on carbon is added as a catalyst.

Hydrogen is introduced at a pressure of 15 atm, and the reaction proceeds until hydrogen

absorption ceases.

The palladium on carbon is removed by filtration.

Methanol is recovered from the filtrate under reduced pressure.

The solution is then cooled, leading to layer separation. The lower layer containing the

product oil is collected.[4]

Purification
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200ml of petroleum ether is added to the collected oil.

The mixture is stirred for 2 hours at a temperature of -2 to 0 °C to induce crystallization.

The crystallized product is collected by filtration.

The solid is dried under vacuum at 20-25 °C to yield the final product with a purity of over

99.5%.[4][5]

Biological Activity and Signaling Pathways
(Contextual)
Direct experimental data on the biological activities and signaling pathways of 2-[2-(3-
Methoxyphenyl)ethyl]phenol are not readily available in the scientific literature. Its primary

documented role is as a precursor in chemical synthesis.[1] However, the broader class of 2-

methoxyphenols, to which this compound belongs, has been studied for various biological

effects.

Research on other 2-methoxyphenol derivatives has indicated potential antioxidant, anti-

inflammatory, and cytotoxic activities.[6][7] For instance, some compounds in this class have

been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory

pathways.[6][7]

Given the absence of direct evidence for the target compound, a hypothetical signaling

pathway can be proposed based on the known activities of related methoxyphenols. This is

purely for illustrative and research-guiding purposes and is not based on experimental data for

2-[2-(3-Methoxyphenyl)ethyl]phenol itself.
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Hypothetical Signaling Pathway for a Structurally Related Compound

Inflammatory Stimulus (e.g., LPS)

Cell Membrane Receptor (e.g., TLR4)

Downstream Signaling Cascade

COX-2 Expression

Pro-inflammatory Prostaglandins

Inflammatory Response

2-Methoxyphenol Derivative (Hypothetical)

Inhibition

Click to download full resolution via product page

A hypothetical anti-inflammatory pathway based on related 2-methoxyphenol compounds.

This diagram illustrates a potential mechanism where a 2-methoxyphenol compound could

exert anti-inflammatory effects by inhibiting the expression of COX-2, thereby reducing the

production of pro-inflammatory prostaglandins. It is crucial to reiterate that this pathway is

speculative for 2-[2-(3-Methoxyphenyl)ethyl]phenol and requires experimental validation.
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Conclusion
2-[2-(3-Methoxyphenyl)ethyl]phenol is a well-characterized intermediate with established

physical and chemical properties and defined synthetic routes. Its primary utility lies in the

pharmaceutical industry as a building block for Sarpogrelate. While its own biological activity

profile is not a current focus of extensive research, the known activities of related

methoxyphenol compounds suggest that further investigation into its pharmacological

properties could be a worthwhile endeavor for drug discovery and development professionals.

The protocols and data presented in this guide offer a solid foundation for researchers working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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